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Compound of Interest

Compound Name: Biotin-PEG4-NHS

Cat. No.: B7840624

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,
storage, and application of Biotin-PEG4-NHS ester. This reagent is a widely used crosslinker
for the biotinylation of proteins, antibodies, and other biomolecules containing primary amines.
Understanding its properties and reactivity is crucial for successful conjugation and ensuring
laboratory safety.

Chemical and Physical Properties

Biotin-PEG4-NHS ester is a pegylated, amine-reactive biotinylation reagent. The N-
hydroxysuccinimide (NHS) ester group reacts efficiently with primary amines (-NH2) at a pH
range of 7-9 to form stable amide bonds.[1][2][3] The polyethylene glycol (PEG) spacer arm,
consisting of four ethylene glycol units, increases the hydrophilicity of the molecule, which in
turn imparts greater water solubility to the labeled biomolecule and helps to reduce
aggregation.[1][2][4] This flexible spacer also minimizes steric hindrance when the biotinylated
molecule interacts with avidin or streptavidin.[1][4]
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Property Value References
Molecular Weight 588.67 g/mol [1112]1[5]
Chemical Formula C25H40N4010S [1][5]

Spacer Arm Length 29 A [1][2]

Net Mass Addition 473.22 g/mol [2]

Purity >95% [3][5]

White to off-white/grey
Appearance , [51[6]
amorphous solid

Safety and Hazard Information

According to available Safety Data Sheets (SDS), Biotin-PEG4-NHS ester is not classified as
a hazardous substance.[7][8] However, as a standard laboratory practice, appropriate personal
protective equipment should always be worn.

Hazard Identification Recommendation References
GHS Classification Not classified as a hazard [71[8]

NFPA Ratings Health: 0, Fire: 0, Reactivity: O [7]
HMIS-Ratings Health: 0, Fire: 0, Reactivity: O [7]

First Aid Measures:
 Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[8]

o Skin Contact: Wash the affected area with copious amounts of water for at least 15 minutes.
[8] Although generally not irritating, if irritation occurs, seek medical advice.[7][8]

o Eye Contact: Rinse opened eyes for several minutes under running water. If irritation
persists, consult a doctor.[7][8]
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 Ingestion: Wash out the mouth with plenty of water. If symptoms persist, seek medical
attention.[8]

Handling and Storage

Proper handling and storage are critical to maintain the reactivity of Biotin-PEG4-NHS ester.
The NHS ester moiety is susceptible to hydrolysis, which increases with moisture and higher

pH.[2][9]

Condition Recommendation References

Storage Temperature -20°C [11[4115][10]

Store in a dry, cool, and well-
. ventilated place, protected
Storage Conditions ) )
from light. Desiccate to prevent

moisture exposure.[4][5][10]

Stable for at least 2-4 years
Stability when stored correctly in solid
form.[6][11]

Equilibrate the vial to room
temperature before opening to
avoid moisture condensation.

Handling [2][12] Prepare solutions fresh
before use and discard any
unused reconstituted reagent.
[2][10]

Solubility

Biotin-PEG4-NHS ester exhibits good solubility in various solvents, which facilitates its use in
different experimental setups.
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Solvent Solubility References
Water 10 mg/mL [11[2][6]
DMSO Soluble (e.g., 30 mg/mL) [B1[51111]
DMF Soluble (e.g., 30 mg/mL) [3B115][11]
Ethanol 30 mg/mL [11]

PBS (pH 7.2) 5 mg/mL [11]

Reaction Chemistry and Experimental Protocols

The core reaction of Biotin-PEG4-NHS ester involves the nucleophilic attack of a primary
amine on the NHS ester, resulting in a stable amide bond and the release of N-
hydroxysuccinimide (NHS).[9][13] A competing reaction is the hydrolysis of the NHS ester in
agueous solutions, which renders the reagent inactive.[9][14] The rate of hydrolysis increases

with pH.[9]
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Reaction mechanism of Biotin-PEG4-NHS ester with a primary amine.

General Protocol for Protein Biotinylation
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This protocol provides a general guideline for biotinylating a protein like an antibody.
Optimization may be required for specific applications.[2]

» Protein Preparation: Dissolve the protein (1-10 mg) in an amine-free buffer at pH 7.2-8.5
(e.g., Phosphate Buffered Saline, PBS).[2][15] If the protein is in a buffer containing primary
amines (e.g., Tris), it must be exchanged into a suitable buffer via dialysis or a desalting
column.[2][15]

o Reagent Preparation: Immediately before use, dissolve the Biotin-PEG4-NHS ester in an
anhydrous solvent like DMSO or DMF to prepare a stock solution (e.g., 10-20 mM).[2][12]
[13]

o Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved Biotin-PEG4-NHS
ester to the protein solution. The optimal molar ratio should be determined experimentally.
[12][16]

e Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2
hours on ice.[2][15]

e Quenching (Optional): The reaction can be stopped by adding a buffer containing primary
amines, such as Tris or glycine.[9]

 Purification: Remove non-reacted Biotin-PEG4-NHS ester and the NHS byproduct using a
desalting column, dialysis, or gel filtration.[2][15]

o Storage: Store the biotinylated protein under conditions that are optimal for the non-
biotinylated protein.[2]
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General experimental workflow for protein biotinylation.

Applications

Biotin-PEG4-NHS ester is a versatile reagent used in a wide range of applications in molecular
biology, biochemistry, and drug development.

e Protein and Antibody Labeling: For use in immunoassays such as ELISA, Western blotting,
and immunohistochemistry.[2][17]

» Cell Surface Biotinylation: The water-solubility and membrane impermeability of this reagent
make it suitable for labeling proteins on the surface of living cells.[2]
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« Affinity Purification: Biotinylated molecules can be purified from complex mixtures using
avidin or streptavidin-conjugated resins.[12][17]

» Drug Delivery Systems: The PEG spacer can improve the pharmacokinetic properties of
biotinylated drug carriers.

Troubleshooting
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. Suggested
Issue Possible Cause . References
Solution
) Prepare the NHS
Hydrolysis of NHS ]
ester solution
ester: Reagent was ) )
) ) immediately before
Low Labeling exposed to moisture )
use with an anhydrous  [2][14]

Efficiency

or dissolved in
agueous buffer for too

long.

solvent. Perform the
reaction at 4°C to

minimize hydrolysis.

Suboptimal pH: The
pH of the reaction

buffer is too low.

Ensure the reaction
buffer pH is within the
optimal range of 7.2-
8.5.

[o114]

Presence of primary
amines in the buffer:
Buffers like Tris or
glycine compete with
the target molecule for
the NHS ester.

Use an amine-free
buffer such as PBS,
bicarbonate, or

borate.

[2109][14]

Protein Precipitation

Aggregation: The
biotinylated protein is

less soluble.

The hydrophilic PEG4
spacer is designed to
minimize this, but if it
occurs, consider
i [1][2]
optimizing the degree
of labeling by reducing
the molar excess of

the biotin reagent.

High concentration of
organic solvent: The
final concentration of
DMSO or DMF from
the reagent stock is

too high.

Keep the final
concentration of the
organic solvent low

(typically <10%).

[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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